Cas no 942474-84-2 (1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol)

• Product Name: 1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol
• CAS No: 942474-84-2
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• MDL: MFCD08692439
• CID: 3046386
• PubChem ID: 26597754
• Update Time: 2025-08-05

1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol
• 1-[2-(Methylsulfonyl)phenyl]-4-piperidinol
• 4-Hydroxy-2-[(methylsulfonyl)phenyl]piperidine
• 4-Piperidinol, 1-[2-(methylsulfonyl)phenyl]-
• 1-(2-(Methylsulfonyl)phenyl)piperidin-4-ol
• AKOS009087728
• 1-[2-(Methylsulfonyl)phenyl]-4-piperidinol, AldrichCPR
• 1-(2-methylsulfonylphenyl)piperidin-4-ol
• 1-(2-methanesulfonylphenyl)piperidin-4-ol
• MFCD08692439
• 4-hydroxy-2-[(methylsulphonyl)phenyl]piperidine
• 942474-84-2

• MDL： MFCD08692439
• Inchi： 1S/C12H17NO3S/c1-17(15,16)12-5-3-2-4-11(12)13-8-6-10(14)7-9-13/h2-5,10,14H,6-9H2,1H3
• InChI Key： CPOTZOROIHZGFU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1N1CCC(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Melting Point: 115-117°C

1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol

Comprehensive Overview of 1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol (CAS No. 942474-84-2)

1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol (CAS No. 942474-84-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a piperidin-4-ol moiety linked to a 2-(methylsulfonyl)phenyl group, which contributes to its distinct chemical behavior. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, especially those targeting neurological and metabolic disorders.

In recent years, the demand for 1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol has increased, driven by its relevance in drug discovery and development. The compound's methylsulfonyl group enhances its solubility and bioavailability, making it a valuable building block in medicinal chemistry. Additionally, its piperidine ring structure is a common motif in many bioactive compounds, further elevating its importance. Scientists are exploring its potential in designing novel therapeutics for conditions such as chronic pain, inflammation, and neurodegenerative diseases.

One of the most frequently asked questions about CAS No. 942474-84-2 is its stability under various conditions. Studies indicate that the compound exhibits remarkable thermal and chemical stability, which is crucial for its handling and storage in laboratory settings. Another common query revolves around its synthesis methods. The compound can be prepared through multi-step organic reactions, including nucleophilic substitution and reduction processes, which are well-documented in peer-reviewed journals.

The growing interest in 1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol is also reflected in its inclusion in high-throughput screening programs. These programs aim to identify new drug candidates by testing thousands of compounds for biological activity. The compound's unique structure makes it a promising candidate for such screenings, particularly in the search for modulators of G-protein-coupled receptors (GPCRs), a major target class in modern pharmacology.

From an industrial perspective, the scalability of 942474-84-2 production is a critical factor. Manufacturers are investing in optimizing synthetic routes to ensure cost-effective and environmentally friendly production. Green chemistry principles, such as reducing solvent waste and using catalytic methods, are being applied to enhance the sustainability of its synthesis. These efforts align with the broader trend toward sustainable and eco-conscious chemical manufacturing.

Another area of exploration is the compound's potential role in central nervous system (CNS) drug development. The piperidin-4-ol scaffold is known to interact with various neurotransmitter systems, which could lead to breakthroughs in treating psychiatric and neurological disorders. Researchers are particularly interested in its ability to cross the blood-brain barrier, a key requirement for CNS-active drugs.

In summary, 1-[2-(Methylsulfonyl)phenyl]piperidin-4-ol (CAS No. 942474-84-2) is a versatile and highly studied compound with broad applications in pharmaceutical research. Its unique chemical properties, combined with its potential therapeutic benefits, make it a subject of ongoing investigation. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in drug discovery and development for years to come.